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Compound of Interest

Compound Name: NU6140

Cat. No.: B1677024 Get Quote

Researchers and drug development professionals handling NU6140 are tasked with the critical

responsibility of its proper disposal to ensure laboratory safety and environmental protection. In

the absence of a specific Safety Data Sheet (SDS) detailing disposal procedures, this guide

provides a comprehensive framework based on general best practices for hazardous chemical

waste management, in accordance with regulatory standards set by the Environmental

Protection Agency (EPA) and the Resource Conservation and Recovery Act (RCRA).

Core Principles of NU6140 Disposal
The proper disposal of NU6140, a potent cyclin-dependent kinase inhibitor, must be

approached with the understanding that it is a potentially hazardous chemical waste. All

laboratory personnel must be trained on hazardous waste management procedures.[1]

Key steps for disposal include:

Waste Identification and Collection: All materials contaminated with NU6140, including

unused product, solutions, and contaminated labware (e.g., pipette tips, gloves, vials),

should be collected as hazardous waste.

Container Management: Use only appropriate, chemically compatible containers for waste

storage.[2] Containers must be in good condition, with secure, leak-proof closures.[1] Plastic

is often the preferred material.[3]
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Labeling: Each waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "NU6140," and a clear indication of the associated hazards (e.g.,

"Toxic").[2][4] The date when waste is first added to the container should also be recorded.[3]

Segregation: Store NU6140 waste separately from incompatible materials. A general best

practice is to segregate acids from bases, and oxidizing agents from reducing agents and

organic compounds.[2]

Storage in a Satellite Accumulation Area (SAA): Hazardous waste must be stored in a

designated SAA at or near the point of generation.[2][3][4] The SAA should be a well-

ventilated area.[1]

Disposal Pickup: Contact your institution's Environmental Health and Safety (EH&S)

department to arrange for the pickup and disposal of the hazardous waste.[3] Do not dispose

of NU6140 down the drain or in regular trash.[1]

Quantitative Data and Chemical Properties
Understanding the properties of NU6140 is essential for safe handling and disposal.

Property Value Source

Molecular Weight 422.52 g/mol [5]

Formula C23H30N6O2 [5]

Appearance White Solid [6]

Solubility

Soluble in DMSO (up to 30

mg/ml) and Ethanol (up to 30

mg/ml).

[7]

Storage Desiccate at +4°C. [5]

CAS Number 444723-13-1 [5]

Experimental Workflow for Disposal
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The following diagram illustrates the step-by-step process for the proper disposal of NU6140
waste.
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Figure 1. Procedural workflow for the safe disposal of NU6140 waste.

Spill Management
In the event of a spill, immediately alert personnel in the area. Wearing appropriate Personal

Protective Equipment (PPE), including gloves, lab coat, and safety glasses, is crucial. For a

solid spill, carefully sweep the material to avoid dust generation and place it in a sealed

container for disposal as hazardous waste. For a liquid spill, absorb the material with an inert

absorbent and place it in a sealed container for disposal. The spill area should then be

decontaminated.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

NU6140, fostering a secure research environment and upholding environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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